Cas no 2138176-91-5 (4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl)-)

• Product Name: 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl)-
• CAS No: 2138176-91-5
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5259003
• Update Time: 2025-06-11

4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl)-

• Inchi： 1S/C11H18N2O3/c1-5-13(6-2)10-8(11(14)15)12-9(16-10)7(3)4/h7H,5-6H2,1-4H3,(H,14,15)
• InChI Key： VROCCAIDAMXVNO-UHFFFAOYSA-N
• SMILES： O1C(N(CC)CC)=C(C(O)=O)N=C1C(C)C

Additional information on 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl)-

Introduction to 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) (CAS No. 2138176-91-5)

4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) (CAS No. 2138176-91-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and structural versatility.

The molecular formula of 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) is C₁₃H₁₉N₃O₃, and its molecular weight is approximately 269.30 g/mol. The compound features a central oxazole ring with a carboxylic acid group at the 4-position, a diethylamino substituent at the 5-position, and a 1-methylethyl group at the 2-position. These functional groups contribute to the compound's chemical reactivity and biological properties.

In terms of physical properties, 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) is a white crystalline solid with a melting point ranging from 105°C to 107°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations.

The synthesis of 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate amine with a carboxylic acid derivative followed by cyclization to form the oxazole ring. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product.

In the realm of pharmaceutical research, 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) has shown promising activity in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit selective inhibition of certain kinases, which are key targets in cancer therapy. This property makes it a valuable lead compound for further drug development.

Beyond its enzymatic inhibition properties, 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that it can effectively reduce inflammation and pain in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis.

The safety profile of 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have indicated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its pharmaceutical applications, 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) has also found use in other areas such as material science and chemical synthesis. Its unique chemical structure makes it a valuable building block for the synthesis of more complex molecules with diverse functionalities.

The ongoing research on 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) continues to uncover new insights into its properties and potential applications. As scientists delve deeper into its mechanisms of action and explore new avenues for its use, this compound is poised to play an increasingly important role in various scientific and industrial fields.

In conclusion, 4-Oxazolecarboxylic acid, 5-(diethylamino)-2-(1-methylethyl) (CAS No. 2138176-91-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it a valuable asset in pharmaceutical research and development, as well as other scientific disciplines. As research progresses, it is likely that new uses and benefits will be discovered, further solidifying its importance in the scientific community.